Cas no 16085-45-3 (4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline)

• Product Name: 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline
• CAS No: 16085-45-3
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 1068627
• PubChem ID: 2771330
• Update Time: 2025-10-28

4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline
• 4-PYRROLIDIN-1-YL-3-(TRIFLUOROMETHYL)ANILINE X2HCL
• 4-Pyrrolidin-1-yl-3-trifluoromethyl-phenylamine
• VAAASCUUHAHDMZ-UHFFFAOYSA-N
• 16085-45-3
• SCHEMBL78966
• A1-20153
• BBL007992
• CS-0117159
• QZYLZAUVXZESAV-UHFFFAOYSA-N
• 4-(1-Pyrrolidinyl)-3-(trifluoromethyl)benzenamine
• DB-183762
• STK519628
• 4-(1-pyrrolidinyl)-3-(trifluoromethyl)aniline
• AKOS000101806
• 4-Pyrrolidin-1-yl-3-(trifluoromethyl)aniline, AldrichCPR
• VS-01775
• 4-pyrrolidinyl-3-(trifluoromethyl)phenylamine
• 4-pyrrolidin-1-yl-3-(trifluoromethyl)aniline
• AMY1997
• ALBB-010405

• MDL： MFCD06245150
• Inchi： 1S/C11H13F3N2/c12-11(13,14)9-7-8(15)3-4-10(9)16-5-1-2-6-16/h3-4,7H,1-2,5-6,15H2
• InChI Key： VAAASCUUHAHDMZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCCC1)N)(F)F

Computed Properties

• Exact Mass: 230.10319
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline

Introduction to 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline (CAS No. 16085-45-3)

4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline, also known by its CAS number 16085-45-3, is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a pyrrolidine ring and a trifluoromethyl group attached to an aniline framework. These structural features endow the compound with a range of chemical properties that make it valuable for various research and industrial purposes.

The chemical formula of 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline is C₁₀H₁₂F₃N₂. It has a molecular weight of approximately 223.20 g/mol. The compound is typically synthesized through the reaction of 3-trifluoromethylaniline with pyrrolidine in the presence of a suitable catalyst. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In the pharmaceutical industry, 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline has gained attention due to its potential as a building block for the development of novel drugs. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are crucial properties for drug candidates. Recent studies have explored its use in the synthesis of compounds with anti-inflammatory, analgesic, and antiviral activities. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline exhibited potent anti-inflammatory effects in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline has also found use in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials such as conductive polymers and organic semiconductors. A 2021 study published in Advanced Materials highlighted the use of this compound in the development of high-performance organic field-effect transistors (OFETs). The researchers demonstrated that incorporating 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline into polymer blends significantly enhanced the charge transport properties, leading to improved device performance.

In addition to its applications in pharmaceuticals and materials science, 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline is also used as an intermediate in various chemical syntheses. Its reactivity and functional groups allow it to participate in a wide range of reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. This versatility makes it an important reagent for synthetic chemists working on complex molecule synthesis.

The safety profile of 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline is an important consideration for its use in various applications. While it is generally considered safe when handled properly, standard laboratory safety protocols should be followed to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in accordance with recommended guidelines.

In conclusion, 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)aniline (CAS No. 16085-45-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable tool for researchers and industry professionals alike. Ongoing research continues to uncover new applications and optimize existing uses, ensuring that this compound remains at the forefront of scientific innovation.